Cas no 791793-62-9 (2-({4-[(methylanilino)sulfonyl]anilino}carbonyl)benzoic acid)

• Product Name: 2-({4-[(methylanilino)sulfonyl]anilino}carbonyl)benzoic acid
• CAS No: 791793-62-9
• MF: C₂₁H₁₈N₂O₅S
• MW: 410.443024158478
• MDL: MFCD05655606
• CID: 4786226
• Update Time: 2025-06-13

2-({4-[(methylanilino)sulfonyl]anilino}carbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({4-[(methylanilino)sulfonyl]anilino}carbonyl)benzoic acid

• MDL： MFCD05655606
• Inchi： 1S/C21H18N2O5S/c1-23(16-7-3-2-4-8-16)29(27,28)17-13-11-15(12-14-17)22-20(24)18-9-5-6-10-19(18)21(25)26/h2-14H,1H3,(H,22,24)(H,25,26)
• InChI Key： WIZBPXGDKQWWOQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C(NC1=CC=C(S(N(C)C2=CC=CC=C2)(=O)=O)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-({4-[(methylanilino)sulfonyl]anilino}carbonyl)benzoic acid

Comprehensive Overview of 2-({4-[(Methylanilino)Sulfonyl]Anilino}Carbonyl)Benzoic Acid (CAS No. 791793-62-9)

2-({4-[(Methylanilino)sulfonyl]anilino}carbonyl)benzoic acid (CAS No. 791793-62-9) is a specialized organic compound with a unique molecular structure that combines sulfonamide and benzoic acid functionalities. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug development and advanced material synthesis. The presence of both sulfonyl and carbonyl groups in its structure makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for sulfonamide-based compounds like 2-({4-[(methylanilino)sulfonyl]anilino}carbonyl)benzoic acid has surged, driven by their role in designing novel therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, topics frequently searched in academic and industrial databases. The compound's CAS No. 791793-62-9 is often queried alongside terms such as "synthesis protocol," "biological activity," and "derivatives," reflecting its relevance in cutting-edge research.

The structural complexity of 2-({4-[(methylanilino)sulfonyl]anilino}carbonyl)benzoic acid also makes it a subject of interest in computational chemistry. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses, popular topics in AI-driven drug discovery, frequently feature this compound. Its sulfonamide linkage and aromatic rings contribute to its binding affinity with biological targets, a hot topic in precision medicine discussions.

From an industrial perspective, CAS No. 791793-62-9 is often explored for its role in high-performance polymers and specialty coatings. The compound's thermal stability and ability to form hydrogen bonds align with the growing demand for sustainable materials, a trending topic in green chemistry forums. Searches for "biodegradable polymer additives" or "sulfonamide-based coatings" often intersect with this compound's applications.

Quality control and analytical methods for 2-({4-[(methylanilino)sulfonyl]anilino}carbonyl)benzoic acid are another area of focus. Techniques like HPLC, NMR, and mass spectrometry are commonly associated with its characterization, addressing frequent queries about "purity assessment" and "structural elucidation." These methods ensure compliance with regulatory standards, a critical concern for researchers and manufacturers alike.

In summary, 2-({4-[(methylanilino)sulfonyl]anilino}carbonyl)benzoic acid (CAS No. 791793-62-9) represents a multifaceted compound with broad scientific and industrial implications. Its integration into drug discovery pipelines and advanced material systems underscores its importance in contemporary chemistry, making it a recurring subject in both academic literature and patent filings.